3alpha,17,21-trihydroxy-5beta-pregnane-11,20-dione 21-acetate
3alpha,17,21-trihydroxy-5beta-pregnane-11,20-dione 21-acetate
Brand Name:
Vulcanchem
CAS No.:
17736-20-8
VCID:
VC0104431
InChI:
InChI=1S/C23H34O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h14-17,20,25,28H,4-12H2,1-3H3/t14-,15-,16+,17+,20-,21+,22+,23+/m1/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C)O
Molecular Formula:
C23H34O6
Molecular Weight:
406.5 g/mol
3alpha,17,21-trihydroxy-5beta-pregnane-11,20-dione 21-acetate
CAS No.: 17736-20-8
Main Products
VCID: VC0104431
Molecular Formula: C23H34O6
Molecular Weight: 406.5 g/mol
CAS No. | 17736-20-8 |
---|---|
Product Name | 3alpha,17,21-trihydroxy-5beta-pregnane-11,20-dione 21-acetate |
Molecular Formula | C23H34O6 |
Molecular Weight | 406.5 g/mol |
IUPAC Name | [2-[(3R,5R,8S,9S,10S,13S,14S,17R)-3,17-dihydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
Standard InChI | InChI=1S/C23H34O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h14-17,20,25,28H,4-12H2,1-3H3/t14-,15-,16+,17+,20-,21+,22+,23+/m1/s1 |
Standard InChIKey | MULICLCRGFYQJF-LLTWYMBTSA-N |
Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)C)O |
SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C)O |
Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C)O |
PubChem Compound | 223685 |
Last Modified | Nov 11 2021 |
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